Cas no 136622-03-2 (Butanamide,4-[(1-methyl-1H-tetrazol-5-yl)thio]-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-,hydrochloride (1:1))

• Product name: Butanamide,4-[(1-methyl-1H-tetrazol-5-yl)thio]-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-,hydrochloride (1:1)
• CAS No: 136622-03-2
• MF: C₂₁H₃₃ClN₆O₂S
• MW: 469.043721914291
• CID: 204569
• PubChem ID: 131977

Butanamide,4-[(1-methyl-1H-tetrazol-5-yl)thio]-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanamide,4-[(1-methyl-1H-tetrazol-5-yl)thio]-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-,hydrochloride (1:1)
• 4-(1-methyltetrazol-5-yl)sulfanyl-N-[3-[3-(piperidin-1-ylmethyl)phenoxy]propyl]butanamide
• Butanamide,4-[(1-methyl-1H-tetrazol-5-yl)thio]-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-,h...
• N-(3-(3-(piperidinomethyl)phenoxy)propyl)-4-(1-methyl-1H-tetrazol-5-ylthio)butanamide
• 33PB
• 4-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-{3-[3-(piperidin-1-ylmethyl)phenoxy]propyl}butanamide
• 4-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-{3-[3-(piperidin-1-ylmethyl)phenoxy]propyl}butanamide hydrochloride (1:1)
• Butanamide, 4-((1-methyl-1H-tetrazol-5-yl)thio)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-, monohydrochloride
• 136622-03-2
• DTXSID10929495
• 4-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]-N-(3-{3-[(piperidin-1-yl)methyl]phenoxy}propyl)butanimidic acid--hydrogen chloride (1/1)
• 4-(1-methyltetrazol-5-yl)sulfanyl-N-[3-[3-(piperidin-1-ylmethyl)phenoxy]propyl]butanamide;hydrochloride

• Inchi： InChI=1S/C21H32N6O2S/c1-26-21(23-24-25-26)30-15-6-10-20(28)22-11-7-14-29-19-9-5-8-18(16-19)17-27-12-3-2-4-13-27/h5,8-9,16H,2-4,6-7,10-15,17H2,1H3,(H,22,28)
• InChI Key： WZAQGQDMJJVPIZ-UHFFFAOYSA-N
• SMILES： O=C(CCCSC1=NN=NN1C)NCCCOC1=CC=CC(CN2CCCCC2)=C1

Computed Properties

• Exact Mass: 432.23106
• Monoisotopic Mass: 432.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 687.2°Cat760mmHg
• Flash Point: 369.4°C
• Refractive Index: 1.628
• PSA: 85.17